Cas no 956392-53-3 (1-(4-bromophenyl)methyl-5-methyl-3-nitro-1H-pyrazole)

• Product Name: 1-(4-bromophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
• CAS No: 956392-53-3
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• MDL: MFCD05861658
• CID: 3059698
• PubChem ID: 7018634
• Update Time: 2025-04-21

1-(4-bromophenyl)methyl-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-benzyl)-5-methyl-3-nitro-1H-pyrazole
• 1-(4-bromophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
• 1-[(4-bromophenyl)methyl]-5-methyl-3-nitro-1H-pyrazole
• RS-0288
• AKOS000311356
• 1-(4-bromobenzyl)-5-methyl-3-nitro-1H-pyrazole
• BBL040140
• 956392-53-3
• EN300-230041
• 1-[(4-bromophenyl)methyl]-5-methyl-3-nitropyrazole
• AKOS015922159
• STK349919

• MDL： MFCD05861658
• Inchi： 1S/C11H10BrN3O2/c1-8-6-11(15(16)17)13-14(8)7-9-2-4-10(12)5-3-9/h2-6H,7H2,1H3
• InChI Key： OAADVBGMKBWTNK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 294.99564Da
• Monoisotopic Mass: 294.99564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds